
Ethenyl(diphenyl)sulfanium
Trifluoromethanesulfonate: A Technical Guide to

Synthesis, Reactivity, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Diphenyl(vinyl)sulfonium

trifluoromethanesulfonate

Cat. No.: B1354423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate, also known as diphenylvinylsulfonium

triflate, is a highly versatile and reactive reagent in modern organic synthesis. Its primary utility

lies in its function as a Michael acceptor, enabling a variety of annulation and cyclization

reactions for the construction of diverse heterocyclic and carbocyclic frameworks. This

technical guide provides a comprehensive overview of its chemical properties, detailed

synthesis protocols, and key applications, with a focus on quantitative data and experimental

methodologies. The information presented is intended to serve as a valuable resource for

researchers in synthetic chemistry and drug development.

Chemical Properties and Structure
Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate is a sulfonium salt characterized by a

vinyl group and two phenyl groups attached to a positively charged sulfur atom, with a

trifluoromethanesulfonate (triflate) anion.
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Property Value

IUPAC Name
ethenyl(diphenyl)sulfanium;trifluoromethanesulf

onate

Synonyms
Diphenylvinylsulfonium triflate, Vinyl diphenyl

sulfonium triflate

CAS Number 247129-88-0

Molecular Formula C₁₅H₁₃F₃O₃S₂

Molecular Weight 362.39 g/mol

Appearance
Light-yellow to light brown oil, liquid, solid, or

semi-solid

Synthesis
The most common and practical synthesis of ethenyl(diphenyl)sulfanium

trifluoromethanesulfonate is a two-step process starting from 2-bromoethanol, as developed by

Aggarwal and colleagues. An alternative approach involves the in situ generation from its

stable precursor, (2-bromoethyl)diphenylsulfonium triflate.

Two-Step Synthesis from 2-Bromoethanol
The synthesis involves the preparation of 2-bromoethyl trifluoromethanesulfonate followed by

reaction with diphenyl sulfide and subsequent elimination.

Step 1: Synthesis of (2-Bromoethyl)diphenylsulfonium Triflate

The precursor, (2-bromoethyl)diphenylsulfonium triflate, is synthesized by the reaction of 2-

bromoethyl trifluoromethanesulfonate with diphenyl sulfide. This reaction proceeds via an Sɴ2

mechanism where the sulfur atom of diphenyl sulfide displaces the triflate group.

Experimental Protocol:

Reactants: 2-bromoethyl trifluoromethanesulfonate and diphenyl sulfide.

Solvent: Toluene.
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Conditions: The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or

argon) at reflux temperature.

Product: The product, (2-bromoethyl)diphenylsulfonium triflate, is a crystalline solid and is

often obtained in high yield.

Step 2: Synthesis of Ethenyl(diphenyl)sulfanium Trifluoromethanesulfonate

The vinyl sulfonium salt is then generated by an elimination reaction from the bromoethyl

precursor.

Experimental Protocol:

Reactant: (2-bromoethyl)diphenylsulfonium triflate.

Base: Potassium bicarbonate.

Solvent: A mixture of tetrahydrofuran (THF) and water.

Conditions: The reaction is stirred at room temperature.

Product: Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate is obtained as a light-yellow

oil in excellent yield.

Synthesis Workflow
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Synthesis of Ethenyl(diphenyl)sulfanium Trifluoromethanesulfonate
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General Reactivity Pathway

Ethenyl(diphenyl)sulfanium
Trifluoromethanesulfonate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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